Cas no 1338948-22-3 (1-(4-ethoxybenzoyl)azetidin-3-ol)

• Product Name: 1-(4-ethoxybenzoyl)azetidin-3-ol
• CAS No: 1338948-22-3
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5573314
• Update Time: 2025-05-28

1-(4-ethoxybenzoyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-ethoxyphenyl)(3-hydroxy-1-azetidinyl)-
• 1-(4-ethoxybenzoyl)azetidin-3-ol

• Inchi： 1S/C12H15NO3/c1-2-16-11-5-3-9(4-6-11)12(15)13-7-10(14)8-13/h3-6,10,14H,2,7-8H2,1H3
• InChI Key： FENVLGKCXVBSOF-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OCC)C=C1)(N1CC(O)C1)=O

Experimental Properties

• Density: 1.253±0.06 g/cm3(Predicted)
• Boiling Point: 412.8±40.0 °C(Predicted)
• pka: 13.72±0.20(Predicted)

Additional information on 1-(4-ethoxybenzoyl)azetidin-3-ol

Research Brief on 1-(4-ethoxybenzoyl)azetidin-3-ol (CAS: 1338948-22-3): Recent Advances and Applications

The compound 1-(4-ethoxybenzoyl)azetidin-3-ol (CAS: 1338948-22-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies highlight its role as a key intermediate in the development of novel small-molecule inhibitors targeting various disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and optimization of 1-(4-ethoxybenzoyl)azetidin-3-ol derivatives for their inhibitory effects on specific enzymatic targets. The study demonstrated that modifications to the ethoxybenzoyl moiety could significantly enhance binding affinity and selectivity. The compound's unique azetidine-3-ol scaffold was found to contribute to its stability and bioavailability, making it a promising candidate for further preclinical evaluation.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, focused on the compound's potential in treating inflammatory disorders. The research team identified 1-(4-ethoxybenzoyl)azetidin-3-ol as a potent modulator of key inflammatory cytokines, with in vitro assays showing a marked reduction in pro-inflammatory markers. These findings suggest its applicability in developing new anti-inflammatory therapeutics, particularly for chronic conditions such as rheumatoid arthritis and inflammatory bowel disease.

Further advancements in computational chemistry have enabled deeper insights into the compound's mechanism of action. Molecular docking studies revealed that 1-(4-ethoxybenzoyl)azetidin-3-ol interacts with high affinity at the active sites of several disease-relevant proteins. This computational evidence supports its potential as a multi-target agent, capable of addressing complex pathologies through synergistic effects.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 1-(4-ethoxybenzoyl)azetidin-3-ol. Recent pharmacokinetic studies indicate the need for further structural modifications to improve metabolic stability and reduce off-target effects. Ongoing research is exploring prodrug strategies and formulation technologies to overcome these limitations and enhance clinical translatability.

In conclusion, 1-(4-ethoxybenzoyl)azetidin-3-ol (CAS: 1338948-22-3) represents a versatile scaffold with broad therapeutic potential. Its recent applications in drug discovery underscore its value as a chemical tool and a potential lead compound. Future studies should focus on advancing its preclinical profile and exploring its efficacy in animal models of disease. The continued investigation of this compound may yield significant contributions to the development of next-generation pharmaceuticals.